Cas no 33533-99-2 (6-Chlorochromone)
6-Chlorochromone structure
Product Name:6-Chlorochromone
CAS No:33533-99-2
MF:C9H5ClO2
MW:180.58780169487
MDL:MFCD00191904
CID:304442
PubChem ID:253660512
Update Time:2025-04-19
6-Chlorochromone Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-4H-chromen-4-one
- 6-Chlorochromone
- 4H-1-Benzopyran-4-one,6-chloro-
- 6-CHLORO-1-BENZOPYRAN-4(4 H)-ONE
- 6-chlorochromen-4-one
- 2-chlorochromone
- 4H-1-Benzopyran-4-one,6-chloro
- 6-chloranylchromen-4-one
- 6-Chlor-chromen-4-on
- 6-Chlorchromon
- 6-chloro-1-benzopyran-4-one
- 6-Chloro-chromen-4-one
- DTXSID20345122
- 6-Chloro-4H-chromen-4-one #
- 33533-99-2
- BIS(2-HYDROXYETHYL)DIMETHYLAMMONIUMCHLORIDE
- SCHEMBL365385
- MFCD00191904
- AM20040200
- J-019240
- A821821
- A1-00329
- HMS1661D21
- D89531
- 6-Chloro-1-benzopyran-4(4H)-one
- AKOS000275966
- SY052667
- AS-56783
- CS-0204237
- FT-0639108
- C3039
- DB-048432
- DTXCID30296196
-
- MDL： MFCD00191904
- Inchi： 1S/C9H5ClO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5H
- InChI Key： VFZQATFTQAZCMO-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C(C=CO2)=O)C=1
Computed Properties
- Exact Mass: 179.99800
- Monoisotopic Mass: 179.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Melting Point: 136.0 to 140.0 deg-C
- PSA: 30.21000
- LogP: 2.44640
6-Chlorochromone Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
6-Chlorochromone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
6-Chlorochromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162326-100g |
6-Chlorochromone |
33533-99-2 | 95% | 100g |
$427 | 2021-06-17 | |
| Alichem | A449042653-10g |
6-Chloro-4H-chromen-4-one |
33533-99-2 | 95% | 10g |
$342.99 | 2023-09-02 | |
| Alichem | A449042653-25g |
6-Chloro-4H-chromen-4-one |
33533-99-2 | 95% | 25g |
$687.01 | 2023-09-02 | |
| Apollo Scientific | OR345078-5g |
6-Chlorochromone |
33533-99-2 | 5g |
£90.00 | 2024-05-24 | ||
| Apollo Scientific | OR345078-25g |
6-Chlorochromone |
33533-99-2 | 25g |
£215.00 | 2024-05-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870814-1g |
6-Chlorochromone |
33533-99-2 | 98% | 1g |
￥246.00 | 2022-09-02 | |
| TRC | C428868-10mg |
6-Chlorochromone |
33533-99-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C428868-50mg |
6-Chlorochromone |
33533-99-2 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C428868-100mg |
6-Chlorochromone |
33533-99-2 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C870814-5g |
6-Chlorochromone |
33533-99-2 | 98% | 5g |
￥936.00 | 2022-09-02 |
6-Chlorochromone Related Literature
-
Yi-En Liang,Chia-Ling Lu,Wen-Tai Li Org. Biomol. Chem. 2019 17 7569
-
Nithya Murugesh,Jebiti Haribabu,Krishnamoorthy Arumugam,Chandrasekar Balachandran,Rajagopal Swaathy,Shin Aoki,Anandaram Sreekanth,Ramasamy Karvembu,Seenuvasan Vedachalam New J. Chem. 2019 43 13509
-
Yan Lin,Jie-Ping Wan,Yunyun Liu New J. Chem. 2020 44 8120
-
Nithya Murugesh,Ramasamy Karvembu,Seenuvasan Vedachalam Org. Biomol. Chem. 2020 18 7884
-
Aarti Dalal,Radhika Khanna,Parvin Kumar,Ramesh C. Kamboj Photochem. Photobiol. Sci. 2017 16 672
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